N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)phenyl)-3-(phenylsulfonyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]phenyl]propanamide
• InChI: InChI=1S/C22H22N2O4S2/c25-21(12-14-30(27,28)20-6-2-1-3-7-20)24-18-10-8-17(9-11-18)15-22(26)23-16-19-5-4-13-29-19/h1-11,13H,12,14-16H2,(H,23,26)(H,24,25)
• InChI Key: MACOCRHVQWZXIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=CC=C(C=C2)CC(=O)NCC3=CC=CS3
• Molecular Formula: C22H22N2O4S2
• Molecular Weight: 442.6 g/mol

Description

N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)phenyl)-3-(phenylsulfonyl)propanamide is a useful research compound. Its molecular formula is C22H22N2O4S2 and its molecular weight is 442.55. The purity is usually 95%.
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Scientific Research Applications

Biocatalysis in Drug Metabolism

Biocatalysis has been applied in the preparation of mammalian metabolites of biaryl-bis-sulfonamide compounds, leveraging microbial-based systems for metabolite production. This approach supports full structure characterization of metabolites, crucial for understanding drug metabolism and facilitating clinical investigations (Zmijewski et al., 2006).

Corrosion Inhibition

Newly synthesized thiophene Schiff base compounds have shown significant corrosion inhibition on mild steel in acidic environments. These compounds offer a protective layer on metal surfaces, demonstrating potential applications in materials science and engineering (Daoud et al., 2014).

Protein Interaction

Studies on compounds like N-Ethyl-5-phenylisoxazolium 3' sulfonate illustrate their potential as probes for nucleophilic side chains of proteins, highlighting their applications in biochemical research and protein structure analysis (Llamas et al., 1986).

Heterocyclic Chemistry

The synthesis of azole derivatives from certain propanehydrazide compounds, leading to antibacterial activity, showcases the chemical versatility of these compounds. Such research underscores their significance in developing new pharmaceuticals and exploring the bioactivity of heterocyclic compounds (Tumosienė et al., 2012).

Antifungal Compounds

Aminoglutethimide derivatives have been developed as a novel class of antifungal compounds, demonstrating the therapeutic potential of sulfonylamido derivatives in medical chemistry and pharmacology (Briganti et al., 1997).